3-(4-chlorophenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one

• IUPAC Name: 1-(4-chlorophenyl)-2-phenyl-1,5,6,7-tetrahydropyrazolo[1,2-a][1,2,4]triazol-3-one
• InChI: InChI=1S/C17H16ClN3O/c18-14-9-7-13(8-10-14)16-19-11-4-12-20(19)17(22)21(16)15-5-2-1-3-6-15/h1-3,5-10,16H,4,11-12H2
• InChI Key: DSHWMQDBYTYDDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(N(C(=O)N2C1)C3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C17H16ClN3O
• Molecular Weight: 313.8 g/mol

Description

3-(4-chlorophenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a tetrazole derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, including tyrosinase and xanthine oxidase. Moreover, this compound has been reported to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one has been reported to exhibit antitumor, antiviral, and antibacterial activities. It has also been shown to inhibit the activity of certain enzymes, including tyrosinase and xanthine oxidase. Moreover, this compound has been reported to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-chlorophenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one in lab experiments is its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. However, one of the limitations is the limited information available on the mechanism of action of this compound.

Future Directions

For research on 3-(4-chlorophenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one include investigating its potential applications in the treatment of Alzheimer's disease and Parkinson's disease. Moreover, further studies are needed to understand the mechanism of action of this compound and its potential applications in various fields. Additionally, more research is needed to explore the potential side effects and toxicity of this compound.

Synthesis Methods

3-(4-chlorophenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one can be synthesized using different methods. One of the most common methods is the reaction of 4-chlorobenzylidene malononitrile with hydrazine hydrate in the presence of sodium acetate. Another method involves the reaction of 4-chlorobenzaldehyde with phenylhydrazine in the presence of acetic acid and glacial acetic acid. The synthesis of this compound has been reported in various scientific journals.

Scientific Research Applications

3-(4-chlorophenyl)-2-phenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been reported to exhibit antitumor, antiviral, and antibacterial activities. It has also been shown to inhibit the activity of certain enzymes, including tyrosinase and xanthine oxidase. Moreover, this compound has been reported to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease.